Cas no 2101197-84-4 (1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)-
• CAS No: 2101197-84-4
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5183822
• Update Time: 2025-06-12

1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)-

• Inchi： 1S/C10H18N4O2/c1-7(2)14-8(6-9(11)13-14)10(15)12-4-5-16-3/h6-7H,4-5H2,1-3H3,(H2,11,13)(H,12,15)
• InChI Key： SFQCPHOWVJXPSR-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(NCCOC)=O)=CC(N)=N1

Additional information on 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- (CAS No. 2101197-84-4)

The compound 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- (CAS No. 2101197-84-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a pyrazole core with carboxamide and amino functional groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's methoxyethyl and isopropyl substituents further enhance its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for novel heterocyclic compounds like 1H-Pyrazole-5-carboxamide derivatives has surged, driven by the need for innovative therapeutics. This compound aligns with current trends in precision medicine and targeted drug delivery, where specificity and efficacy are paramount. Its 3-amino group, for instance, can facilitate hydrogen bonding with enzymes or receptors, making it a valuable scaffold for designing inhibitors. Additionally, the N-(2-methoxyethyl) moiety contributes to its metabolic stability, a feature highly sought after in modern pharmacology.

The synthesis of 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- involves multi-step organic reactions, often starting from readily available pyrazole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods are part of the broader shift toward green chemistry, which emphasizes efficiency and environmental sustainability. The compound's CAS No. 2101197-84-4 serves as a unique identifier in chemical databases, enabling researchers to access critical data on its properties and applications.

One of the most frequently asked questions about this compound revolves around its potential therapeutic uses. Preliminary studies suggest that 1H-Pyrazole-5-carboxamide derivatives may exhibit anti-inflammatory and antioxidant activities, making them relevant to conditions like chronic inflammation and oxidative stress-related diseases. Another area of interest is its role in cancer research, where modified pyrazole structures have shown promise in inhibiting tumor growth. These applications are particularly resonant in today's health-conscious society, where personalized medicine and natural alternatives are hot topics.

From a commercial perspective, 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- is available through specialized chemical suppliers, often in high purity grades suitable for research. Its price and availability can vary depending on market demand and synthesis complexity. For those seeking alternatives, structurally similar compounds like 3-aminopyrazole-4-carboxamide derivatives are also worth exploring. The compound's CAS No. 2101197-84-4 ensures accurate sourcing and regulatory compliance, which is crucial for laboratories and pharmaceutical companies.

In conclusion, 1H-Pyrazole-5-carboxamide, 3-amino-N-(2-methoxyethyl)-1-(1-methylethyl)- represents a fascinating area of study in modern chemistry and drug development. Its versatile structure, combined with emerging applications in biomedical research, positions it as a compound of significant interest. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.